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Compound of Interest

Compound Name: EX05

Cat. No.: B15608226

For Research Use Only. Not for use in diagnostic procedures.

Introduction

The EXO05 antibody is a high-affinity recombinant monoclonal antibody designed for the specific
detection of human Epidermal Growth Factor Receptor (EGFR). EGFR is a transmembrane
glycoprotein that plays a critical role in regulating cell proliferation, survival, and differentiation.
Dysregulation of the EGFR signaling pathway is a key factor in the development and
progression of numerous cancers, making it a prime target for therapeutic intervention and
research. These application notes provide detailed protocols and expected results for the use
of the EX05 antibody in Western Blotting (WB) and Immunohistochemistry (IHC).
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Characteristic

Specification

Antibody Name

EX05

Target Antigen

Epidermal Growth Factor Receptor (EGFR)

Host Species

Rabbit

Reactivity Human (Predicted: Mouse, Rat)
Isotype [s]€
Clonality Monoclonal
Synthetic peptide corresponding to the C-
Immunogen _
terminus of human EGFR.
) Liquid in PBS with 0.02% sodium azide, 50%
Formulation
glycerol, pH 7.3.
Storage Store at -20°C. Avoid freeze / thaw cycles.

Recommended Dilutions

The following dilutions are recommended as a starting point. Researchers should optimize the
working dilutions for their specific applications and systems.

Observed Band (kDa) /

Application Recommended Dilution o )

Staining Location
Western Blot (WB) 1:1000 - 1:2000 ~175 kDa
Immunohistochemistry (IHC) 1:100 - 1:200 Cell membrane and cytoplasm

Western Blotting (WB) Protocol

This protocol provides a general guideline for using the EX05 antibody in Western Blotting.

A. Reagents and Buffers
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» RIPA Lysis Buffer: 50 mM Tris-HCI (pH 7.4), 150 mM NacCl, 1% NP-40, 0.5% sodium
deoxycholate, 0.1% SDS, with freshly added protease and phosphatase inhibitors.

o SDS-PAGE Gels: 4-12% gradient gels are recommended.
o Transfer Buffer: 25 mM Tris, 192 mM glycine, 20% methanol, pH 8.3.

» Blocking Buffer: 5% (w/v) non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered
Saline with 0.1% Tween-20 (TBST).

e Primary Antibody Dilution Buffer: 1% (w/v) BSA in TBST.
o Wash Buffer: TBST (Tris-Buffered Saline with 0.1% Tween-20).
e Secondary Antibody: HRP-conjugated Goat anti-Rabbit 1gG.

o Detection Reagent: Enhanced Chemiluminescence (ECL) substrate.

B. Experimental Workflow
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Caption: Western Blotting experimental workflow using the EX05 antibody.
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C. Expected Results

Using A431 cell lysate, which is known to overexpress EGFR, a prominent band should be
detected at approximately 175 kDa. This corresponds to the full-length, glycosylated form of the
EGFR protein. Lysates from cell lines with low EGFR expression, such as Jurkat, can be used
as a negative control.

Immunohistochemistry (IHC) Protocol

This protocol provides a general guideline for using the EX05 antibody on formalin-fixed,
paraffin-embedded (FFPE) tissue sections.

A. Reagents and Buffers

o Deparaffinization and Rehydration Solutions: Xylene, 100%, 95%, and 70% ethanol.

o Antigen Retrieval Solution: Sodium Citrate Buffer (10 mM Sodium Citrate, 0.05% Tween-20,
pH 6.0).

o Wash Buffer: PBS with 0.1% Tween-20 (PBST).

» Peroxidase Block: 3% Hydrogen Peroxide in methanol.

e Blocking Buffer: 5% Normal Goat Serum in PBST.

e Primary Antibody Dilution Buffer: 1% BSA in PBST.

o Detection System: HRP-polymer conjugated secondary antibody system.
e Substrate-Chromogen: DAB (3,3'-Diaminobenzidine).

» Counterstain: Hematoxylin.

e Mounting Medium: Permanent mounting medium.

B. Experimental Workflow
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Caption: Immunohistochemistry (IHC) workflow for FFPE tissues.
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C. Expected Results

In positive control tissues, such as human placenta or skin cancer sections, the EX05 antibody
is expected to show distinct membranous and, to a lesser extent, cytoplasmic staining. The
staining pattern should be consistent with the known localization of EGFR in epithelial cells.

EGFR Signaling Pathway

The EX05 antibody targets EGFR, a receptor tyrosine kinase that initiates several downstream
signaling cascades upon binding to ligands like EGF or TGF-a. These pathways are crucial for
cell growth and proliferation.
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Caption: Simplified overview of major EGFR signaling pathways.
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 To cite this document: BenchChem. [Application Notes and Protocols: EX05 Anti-EGFR
Antibody]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608226#ex05-antibody-for-western-blot-and-ihc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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